Cas no 148345-63-5 (Methyl 3-(5-Tetrazolyl)benzoate)

• Product Name: Methyl 3-(5-Tetrazolyl)benzoate
• CAS No: 148345-63-5
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD20134211
• CID: 1056813
• PubChem ID: 10536170
• Update Time: 2025-09-23

Methyl 3-(5-Tetrazolyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(5-Tetrazolyl)benzoate
• 3-(2H-tetrazol-5-yl)Benzoic acid methyl ester
• Methyl 3-(2H-tetrazol-5-yl)benzoate
• 5-(3-Methoxycarbonylphenyl)tetrazole
• ACMC-20dm8s
• Benzoic acid, 3-(1H-tetrazol-5-yl)-, methyl ester
• CTK0E8918
• methyl 3-(1H-tetraazol-5-yl)benzoate
• methyl 3-(1H-tetrazol-5-yl)benzoate
• SureCN1505455
• SureCN4261812
• CS-16234
• methyl 3-(2H-1,2,3,4-tetrazol-5-yl)benzoate
• AKOS017277010
• 148345-63-5
• Methyl3-(5-Tetrazolyl)benzoate
• DB-023916
• Benzoic acid, 3-(2H-tetrazol-5-yl)-, methyl ester
• XHDHEDITROOBDC-UHFFFAOYSA-N
• 5-fluoro-6-bromo-1H-indolin-2,3-dione
• 3-(2H-Tetrazol-5-yl)-benzoic acid methyl ester
• Z99035019
• AC4355
• CS-0093927
• EN300-91317
• YFA34563
• SY016092
• 3-(1H-TetraZol-5-yl)-benZoic acid methyl ester
• MFCD20134211
• SCHEMBL1505455
• AKOS027256877
• A925077
• DTXSID70441401

• MDL： MFCD20134211
• Inchi： 1S/C9H8N4O2/c1-15-9(14)7-4-2-3-6(5-7)8-10-12-13-11-8/h2-5H,1H3,(H,10,11,12,13)
• InChI Key： XHDHEDITROOBDC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C2N=NNN=2)C=1)=O

Computed Properties

• Exact Mass: 204.06500
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76000
• LogP: 0.65330